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Compound of Interest

Compound Name: Octadecyl acrylate

Cat. No.: B107427

The safe and compliant disposal of octadecyl acrylate is paramount for ensuring laboratory
safety and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals, synthesized from safety data sheets and best
practices for chemical waste management. Adherence to these protocols is essential to
minimize risks and ensure regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to work in a well-ventilated area,
preferably within a chemical fume hood, and to wear the appropriate Personal Protective
Equipment (PPE).[1][2]

Recommended Personal Protective Equipment (PPE):

e Hand Protection: Wear impervious chemical-resistant gloves, such as neoprene or nitrile
rubber. Gloves must be inspected before use and disposed of properly after handling the
chemical.[2][3]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
dust and splashes.[1][2]

o Skin and Body Protection: A lab coat, protective clothing, and closed-toe shoes are required.
For larger quantities or significant spill risks, a chemical-resistant apron or suit should be
considered.[1][2]
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o Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or a
respirator with an appropriate filter for organic vapors should be used.

Hazard Summary and Chemical Data

Understanding the hazards associated with octadecyl acrylate is fundamental to its safe
handling and disposal. It is classified as a skin and eye irritant, may cause respiratory irritation,
and is toxic to aquatic life with long-lasting effects.[1] It is also considered a combustible solid.

[4]

Property Data Source(s)
CAS Number 4813-57-4 [1]
Molecular Formula C21H4002 [2]
Molecular Weight 324.54 g/mol [2]
Appearance Solid

Melting Point 32-34 °C (lit.) [5]

Density 0.8 g/mL at 25 °C (lit.) [5]

Flash Point 113 °C (235.4 °F) - closed cup

Skin Irritant, Eye Irritant,
Primary Hazards Respiratory Irritant, Hazardous  [1]

to the aquatic environment

ENVIRONMENTALLY
UN Proper Shipping Name HAZARDOUS SUBSTANCE, [2]
SOLID, N.O.S.

Step-by-Step Disposal Protocol

Octadecyl acrylate waste must be managed as hazardous waste.[6] Do not dispose of this
chemical down the drain or in regular trash.[7][8]

e Waste Collection:
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o Collect all octadecyl acrylate waste, including contaminated materials like pipette tips,
gloves, and absorbent pads, in a designated and clearly labeled hazardous waste
container.[6][9]

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure, tight-fitting lid.[2][10]

o Label the container with "Hazardous Waste," the full chemical name "Octadecyl
Acrylate," and any other information required by your institution's Environmental Health &
Safety (EHS) department.[9]

e Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidants.[2][7]

o Keep the container closed except when adding waste.[9]

o Store in a designated secondary containment bin to prevent the spread of material in case
of a leak.[10]

e Spill Management:

o In the event of a spill, evacuate non-essential personnel and ensure adequate ventilation.

[2]
o Remove all sources of ignition.[7]
o Wearing appropriate PPE, contain the spill.[4]

o For solid spills, carefully sweep or shovel the material into the hazardous waste container,
avoiding dust generation.[2][11] Use non-sparking tools.[4][7]

o Collect any contaminated soil or absorbent materials and place them in the hazardous
waste container.[1]

» Final Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed chemical waste disposal contractor.[8]

o The recommended method for final disposal is incineration at an approved hazardous
waste facility.[4][11]

o Complete all necessary waste disposal forms as required by your institution and local
regulations.[6]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the procedural flow for handling and disposing of octadecyl
acrylate in a laboratory setting.
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Octadecyl Acrylate Handling and Spill Response Workflow
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Caption: Workflow for handling octadecyl acrylate and responding to spills.
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Octadecyl Acrylate Disposal Pathway
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Caption: Step-by-step pathway for the proper disposal of octadecyl acrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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